N-(2-Ethyl-1-hexen-1-yl)pyrrolidine

• IUPAC Name: 1-[(E)-2-ethylhex-1-enyl]pyrrolidine
• InChI: InChI=1S/C12H23N/c1-3-5-8-12(4-2)11-13-9-6-7-10-13/h11H,3-10H2,1-2H3/b12-11+
• InChI Key: DFOYDYLXVVWRIJ-VAWYXSNFSA-N
• Canonical SMILES: CCCCC(=CN1CCCC1)CC
• Isomeric SMILES: CCCC/C(=C/N1CCCC1)/CC
• Molecular Formula: C12H23N
• Molecular Weight: 181.32 g/mol

Description

N-(2-Ethyl-1-hexen-1-yl)pyrrolidine, also known as N-ethyl-2-hexenyl pyrrolidine, is a cyclic organic compound that is commonly used in synthetic organic chemistry. It is an important intermediate in the synthesis of various compounds, including pharmaceuticals, agrochemicals, polymers, and other materials. N-ethyl-2-hexenyl pyrrolidine has been extensively studied for its use in various chemical reactions, including Diels-Alder cycloadditions, as well as its ability to act as a chiral auxiliary in asymmetric synthesis.

Scientific Research Applications

N-(2-Ethyl-1-hexen-1-yl)pyrrolidinexenyl pyrrolidine has been extensively studied for its use in various scientific research applications. It has been used as a chiral auxiliary in asymmetric synthesis, as well as in Diels-Alder cycloadditions. Additionally, it has been used as a starting material for the synthesis of various compounds, including pharmaceuticals, agrochemicals, polymers, and other materials.

Mechanism of Action

N-(2-Ethyl-1-hexen-1-yl)pyrrolidinexenyl pyrrolidine is an important intermediate in the synthesis of various compounds. It acts as a chiral auxiliary in asymmetric synthesis, allowing for the selective formation of one enantiomer over another. Additionally, it can act as a nucleophile in Diels-Alder cycloadditions, allowing for the formation of complex cyclic structures.
Biochemical and Physiological Effects
N-(2-Ethyl-1-hexen-1-yl)pyrrolidinexenyl pyrrolidine is a cyclic organic compound that is not known to have any significant biochemical or physiological effects. It is used solely as an intermediate in the synthesis of various compounds, and is not known to have any direct biological activity.

Advantages and Limitations for Lab Experiments

N-(2-Ethyl-1-hexen-1-yl)pyrrolidinexenyl pyrrolidine is a versatile intermediate that can be used in a variety of laboratory experiments. It is relatively inexpensive and readily available, making it a cost-effective choice for many synthetic organic chemistry experiments. Additionally, it is highly soluble in many organic solvents, allowing for easy manipulation and purification. However, its use as a chiral auxiliary in asymmetric synthesis is limited by its low enantioselectivity.

Future Directions

In the future, N-(2-Ethyl-1-hexen-1-yl)pyrrolidinexenyl pyrrolidine could be used in the development of novel pharmaceuticals and agrochemicals. Additionally, it could be used to synthesize more complex polymers and other materials. Furthermore, research could be conducted to improve its enantioselectivity as a chiral auxiliary, allowing for the synthesis of more complex compounds. Finally, its use in Diels-Alder cycloadditions could be further explored, as it could potentially be used to synthesize a wide range of complex cyclic structures.

Synthesis Methods

N-(2-Ethyl-1-hexen-1-yl)pyrrolidinexenyl pyrrolidine is most commonly synthesized via a three-step process. The first step involves the reaction of ethyl acetoacetate with ethyl formate to form the corresponding alpha-keto ester. This is followed by the reaction of the alpha-keto ester with ammonia in the presence of a base to form the corresponding alpha-amino ester. Finally, the alpha-amino ester is subjected to a reductive amination reaction to form the desired product, N-(2-Ethyl-1-hexen-1-yl)pyrrolidinexenyl pyrrolidine.